Cas no 110611-21-7 ( )
structure
Product Name:
CAS No:110611-21-7
MF:C9H11ClO
MW:170.636041879654
MDL:MFCD01318453
CID:880467
PubChem ID:10080818
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (+)-(alphaR)-4-Chloro-alpha-ethylbenzenemethanol
- (R)-1-(p-Chlorophenyl)propan-1-ol
- (R)-1-(4-chlorophenyl)propanol
- (R)-1-(4-chlorophenyl)propan-1-ol
- (R)-1-(4-CHLOROPHENYL)-1-PROPANOL
- (alphaR)-4-Chloro-alpha-ethylbenzenemethanol
-
-
- MDL: MFCD01318453
- Inchi: 1S/C9H11ClO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,2H2,1H3/t9-/m1/s1
- InChI Key: TXAWBKBMGZKBNN-SECBINFHSA-N
- SMILES: ClC1C=CC(=CC=1)[C@@H](CC)O
Computed Properties
- Exact Mass: 170.04993
- Monoisotopic Mass: 170.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 257.5±15.0 ºC (760 Torr),
- Flash Point: 109.5±20.4 ºC,
- Solubility: Slightly soluble (1.1 g/l) (25 º C),
- PSA: 20.23
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB425851-1 g |
(R)-1-(4-Chlorophenyl)-1-propanol, ee 99%; . |
110611-21-7 | 1g |
€222.00 | 2023-05-18 | ||
| abcr | AB425851-1g |
(R)-1-(4-Chlorophenyl)-1-propanol, ee 99%; . |
110611-21-7 | 1g |
€222.00 | 2024-08-03 |
Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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